6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-ethoxybenzoate

• IUPAC Name: [6-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-ethoxybenzoate
• InChI: InChI=1S/C19H17N3O6S2/c1-3-26-15-7-5-4-6-13(15)17(25)28-16-9-27-12(8-14(16)24)10-29-19-22-21-18(30-19)20-11(2)23/h4-9H,3,10H2,1-2H3,(H,20,21,23)
• InChI Key: MKLZVEVALHAUHN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)OC2=COC(=CC2=O)CSC3=NN=C(S3)NC(=O)C
• Molecular Formula: C19H17N3O6S2
• Molecular Weight: 447.5 g/mol
• CAS No.: 896014-51-0

Description

The compound 6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-ethoxybenzoate is a structurally complex molecule featuring three key components:

4-Oxo-4H-pyran core: A six-membered oxygen-containing heterocycle with a ketone group at position 2.

Thiadiazole-thioether linkage: A 1,3,4-thiadiazole ring substituted with an acetamido group at position 5, connected to the pyran core via a thioether (-S-CH2-) bridge.

2-Ethoxybenzoate ester: A benzoic acid derivative esterified to the pyran oxygen at position 3, with an ethoxy substituent at position 4.

This hybrid structure combines features of pyran-based pharmaceuticals (e.g., anticoagulants or anti-inflammatories) with thiadiazole moieties known for antimicrobial and enzyme-inhibitory activities . The 2-ethoxybenzoate group may enhance lipophilicity and bioavailability compared to simpler esters .

Biological Activity

6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-ethoxybenzoate is a complex organic compound that incorporates several functional groups known for their diverse biological activities. This compound is part of a class of thiadiazole derivatives which have garnered attention in medicinal chemistry due to their potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{18}N_{4}O_{5}S$, with a molecular weight of approximately 394.48 g/mol. The structural features include:

• Pyran ring: Contributes to the compound's reactivity and interactions with biological targets.
• Thiadiazole moiety: Known for its role in various biological activities, including antimicrobial and anticancer effects.
• Acetamido group: Enhances solubility and biological activity.

The biological activity of this compound can be attributed to its ability to interact with specific molecular targets within cells, such as enzymes and receptors. The thiadiazole ring may chelate metal ions, influencing enzyme activity, while the pyranone structure can participate in hydrogen bonding with amino acid residues in proteins, potentially modulating their functions.

Antimicrobial Activity

Research has demonstrated that compounds containing thiadiazole derivatives exhibit significant antimicrobial properties. In a study evaluating various thiadiazole derivatives, it was found that those with electron-withdrawing groups showed enhanced activity against Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways.

Anticancer Activity

The anticancer potential of this compound has been explored through structure-activity relationship (SAR) studies. For instance, derivatives with para-substituted halogens have shown promising results against various cancer cell lines, including MCF-7 (breast cancer). The mechanism may involve induction of apoptosis or cell cycle arrest.

Antioxidant Activity

Thiadiazole derivatives are also noted for their antioxidant properties. The presence of functional groups such as the acetamido group enhances the ability to scavenge free radicals, thereby protecting cells from oxidative stress.

Case Studies

Study	Findings
Antimicrobial Evaluation	Showed significant inhibition of bacterial growth for derivatives containing thiadiazole and pyran structures.
Anticancer Activity	Demonstrated cytotoxic effects against MCF-7 cell lines; compounds with specific substitutions exhibited higher efficacy.
Antioxidant Potential	Compounds displayed notable free radical scavenging activity in vitro, suggesting protective cellular effects.

Comparative Analysis

When compared to similar compounds (e.g., other thiadiazole-pyran derivatives), 6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-ethoxybenzoate shows distinct advantages due to its unique combination of functional groups. This combination may lead to enhanced solubility and bioavailability, crucial factors in drug development.

Compound Name	CAS Number	Key Features
6-(Thio(methyl)-4H-pyran derivative	Various	Different substituents on the thiadiazole
6-(Benzamido derivative	896014-14-5	Contains benzamido group
6-(Propionamido derivative	896016-49-2	Features propionamido group

Comparison with Similar Compounds

Key Analogs from :

Compounds 4a–4q (e.g., 4a: 2-methylbenzamido; 4d: 2-methoxybenzamido) share the pyran-thiadiazole backbone but differ in the benzamido substituents on the thiadiazole ring.

Table 1: Structural and Property Comparisons

Compound	Substituent on Thiadiazole	Key Physical Properties (Reported in )	Bioactivity (Inferred)
Target Compound	5-Acetamido	Melting point: Not explicitly reported	Likely antimicrobial
4a	2-Methylbenzamido	High crystallinity, distinct NMR signals	Enhanced solubility
4d	2-Methoxybenzamido	Lower melting point vs. 4a	Improved membrane permeation

The acetamido group in the target compound may confer better metabolic stability compared to methyl- or methoxy-substituted analogs due to reduced oxidative metabolism .

Thiadiazole Derivatives with Varied Functional Groups

Key Analogs from :

• 5-Acetamido-1,3,4-thiadiazole-2-sulfonic acid (Compound b) : Replaces the thioether with a sulfonic acid group, increasing hydrophilicity but reducing cell permeability .
• N-(5-Mercapto-1,3,4-thiadiazol-2-yl)acetamide (Compound d) : The free thiol (-SH) group enhances reactivity (e.g., disulfide bond formation) but introduces instability under oxidative conditions .

Key Insight : The thioether linkage in the target compound balances stability and lipophilicity, making it more drug-like than sulfonic acid or mercapto derivatives.

Pharmaceutical Thiadiazole-Containing Drugs

Cefazolin Sodium ():

A cephalosporin antibiotic with a 5-methyl-1,3,4-thiadiazol-2-ylthio group. While structurally distinct from the target compound (beta-lactam core vs. pyran), both leverage thiadiazole’s electron-withdrawing properties to enhance stability. Cefazolin’s antibacterial activity suggests the target compound’s thiadiazole moiety may similarly potentiate bioactivity .

Q & A

Q. How can target engagement be confirmed in cellular assays?

• Methodological Answer :
• Cellular thermal shift assay (CETSA) : Heat shock proteins (e.g., HSP90) stabilize upon compound binding, detectable via Western blot.
• SPR spectroscopy : Measure binding kinetics (ka/kd) to purified enzymes (e.g., COX-2 or topoisomerase II).
• CRISPR knockouts : Ablate putative targets (e.g., katG in mycobacteria) to confirm loss of compound efficacy .